Cas no 2172065-28-8 (4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2,2-dimethylbutanoic acid)

• Product Name: 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2,2-dimethylbutanoic acid
• CAS No: 2172065-28-8
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 6310104
• PubChem ID: 165560116
• Update Time: 2025-10-28

4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2,2-dimethylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2,2-dimethylbutanoic acid
• 2172065-28-8
• EN300-1505462
• 4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-2,2-dimethylbutanoic acid

• Inchi： 1S/C26H32N2O5/c1-4-17(15-23(29)27-14-13-26(2,3)24(30)31)28-25(32)33-16-22-20-11-7-5-9-18(20)19-10-6-8-12-21(19)22/h5-12,17,22H,4,13-16H2,1-3H3,(H,27,29)(H,28,32)(H,30,31)
• InChI Key： BROFZCSRTOVHOY-UHFFFAOYSA-N
• SMILES： O(C(NC(CC)CC(NCCC(C(=O)O)(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 672
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 105Ų

Additional information on 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2,2-dimethylbutanoic acid

Comprehensive Overview of 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2,2-dimethylbutanoic acid (CAS No. 2172065-28-8)

The compound 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2,2-dimethylbutanoic acid (CAS No. 2172065-28-8) is a specialized Fmoc-protected amino acid derivative widely utilized in peptide synthesis and bioconjugation. Its unique structure, featuring a fluorenylmethyloxycarbonyl (Fmoc) group and a branched alkyl chain, makes it a valuable building block in pharmaceutical research and drug development. This article delves into its properties, applications, and relevance in modern scientific advancements.

In recent years, the demand for custom peptide synthesis has surged, driven by its applications in therapeutics, diagnostics, and biomaterials. Researchers frequently search for terms like "Fmoc-amino acid derivatives", "peptide coupling reagents", and "solid-phase peptide synthesis (SPPS)" to optimize their workflows. The compound 2172065-28-8 addresses these needs by offering high chemical stability and compatibility with automated peptide synthesizers, making it a preferred choice for labs worldwide.

The Fmoc group in 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2,2-dimethylbutanoic acid serves as a temporary protecting group during peptide elongation, which can be removed under mild basic conditions. This feature aligns with the growing trend toward green chemistry and sustainable synthesis, as it minimizes harsh deprotection steps. Additionally, its 2,2-dimethylbutanoic acid moiety enhances steric hindrance, reducing side reactions and improving peptide purity—a critical factor for GMP-compliant production.

Another hotspot in scientific discussions is the role of amino acid derivatives in targeted drug delivery. The compound’s hydrophobic side chain and customizable reactivity make it suitable for designing prodrugs and bioconjugates. For instance, it can be linked to PEGylated carriers or antibody-drug conjugates (ADCs), addressing challenges like solubility and bioavailability. These applications are frequently explored in oncology research and precision medicine, areas with high search volumes in academic and industrial databases.

From a technical perspective, CAS No. 2172065-28-8 exhibits excellent compatibility with SPPS resins, such as Wang resin or Rink amide resin. Its carboxylic acid terminus allows for straightforward activation using HOBt/DIC or other coupling reagents, streamlining the synthesis of complex peptides. This efficiency is particularly valuable for projects requiring high-throughput screening or combinatorial libraries, both of which are trending topics in drug discovery forums.

Quality control is another area where this compound shines. Analytical techniques like HPLC and LC-MS confirm its high purity (>95%), meeting stringent requirements for preclinical studies. Users often inquire about "HPLC methods for Fmoc-amino acids" or "MS characterization of peptide intermediates", underscoring the need for reliable protocols. The compound’s well-defined NMR spectra and melting point further aid in its identification and standardization.

In summary, 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2,2-dimethylbutanoic acid (CAS No. 2172065-28-8) is a versatile tool for peptide chemists and material scientists. Its alignment with trends like sustainable synthesis, ADC development, and high-throughput methodologies ensures its continued relevance. As research evolves, this compound will likely play a pivotal role in advancing biopharmaceutical innovations and personalized therapies.